BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 5-Methoxy-2-
methylpentan-2-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-Methoxy-2-methylpentan-2-
Compound Name:

amine
CAS No.: 1248598-52-8
Cat. No.: B2639753

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Building Block

In the landscape of medicinal chemistry and drug discovery, the exploration of novel chemical
entities with unique structural motifs is paramount to accessing new biological activities and
intellectual property. 5-Methoxy-2-methylpentan-2-amine, identified by the CAS number
1248598-52-8, is a primary amine that presents an intriguing combination of a sterically
hindered amine and a flexible methoxy-terminated alkyl chain.[1] While specific literature on
this compound is sparse, its structural features suggest potential as a valuable building block in
the synthesis of new pharmacologically active agents. The presence of a tertiary carbon
attached to the amine group provides steric bulk that can influence binding selectivity and
metabolic stability, while the methoxy group can modulate physicochemical properties such as
lipophilicity and hydrogen bonding capacity, which are critical for drug-like characteristics.[2][3]

This technical guide aims to provide a comprehensive overview of 5-Methoxy-2-
methylpentan-2-amine, including its chemical identity, a proposed synthetic route based on
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established chemical principles, its physicochemical properties, and a discussion of its potential
applications in research and drug development.

Chemical and Physical Properties

A summary of the known and predicted properties of 5-Methoxy-2-methylpentan-2-amine is
presented below. This data is essential for its handling, characterization, and application in a
laboratory setting.

Property Value Source
CAS Number 1248598-52-8 [1]
Molecular Formula C7H17NO [1]
Molecular Weight 131.22 g/mol [1]
Physical Form Liquid [1]
InChi Key FIGSGNQHCRJGHY- o
UHFFFAOYSA-N
Signal Word Danger [1]
Hazard Statements H226, H302, H314, H335 [1]

Proposed Synthesis: A Reductive Amination
Approach

Given the absence of a published synthesis for 5-Methoxy-2-methylpentan-2-amine, a logical
and efficient synthetic strategy is proposed via reductive amination. This widely used and
robust method for amine synthesis is favored for its operational simplicity, high yields, and
tolerance of a wide range of functional groups.[4][5][6][7] The reaction proceeds through the
formation of an imine intermediate from a ketone and an amine, which is then reduced in situ to
the target amine.

The proposed synthesis would commence from the readily available starting materials: 4-
methoxy-1-butanol and acetone, with ammonia as the nitrogen source. The synthesis can be
envisioned in two main stages: the oxidation of 4-methoxy-1-butanol to 4-methoxybutanal,
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followed by the reductive amination of the resulting aldehyde with ammonia and a suitable
reducing agent. A more direct, one-pot approach could involve the reductive amination of 4-
methoxybutanal with ammonia.

Causality of Experimental Choices

The choice of reductive amination is based on its efficiency and selectivity.[5][6] This method
avoids the common issue of over-alkylation often encountered with direct alkylation of
ammonia.[5] The use of a mild reducing agent such as sodium cyanoborohydride (NaBH3CN)
or sodium triacetoxyborohydride (NaBH(OACc)s) is crucial for the selective reduction of the imine
intermediate in the presence of the starting aldehyde or ketone.[5]

Detailed Experimental Protocol: Proposed Synthesis of
5-Methoxy-2-methylpentan-2-amine

Step 1: Oxidation of 4-methoxy-1-butanol to 4-methoxybutanal

o To a stirred solution of 4-methoxy-1-butanol (1.0 eq) in dichloromethane (DCM) at 0 °C, add
Dess-Martin periodinane (1.1 eq) portion-wise.

¢ Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated agqueous solution of sodium
thiosulfate.

o Separate the organic layer, wash with saturated agueous sodium bicarbonate and brine,
then dry over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield crude 4-methoxybutanal, which
can be used in the next step without further purification.

Step 2: Reductive Amination to 5-Methoxy-2-methylpentan-2-amine

o Dissolve the crude 4-methoxybutanal (1.0 eq) in methanol.
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e Add a solution of ammonia in methanol (7N, 5.0 eq) and stir the mixture at room temperature
for 1 hour to facilitate imine formation.

e Cool the reaction mixture to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

» Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.
e Quench the reaction by the slow addition of water.

o Concentrate the mixture under reduced pressure to remove the methanol.

o Extract the aqueous residue with ethyl acetate.

» Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

» Purify the crude product by fractional distillation or column chromatography on silica gel to
afford pure 5-Methoxy-2-methylpentan-2-amine.

Self-Validating System

The purity and identity of the synthesized 5-Methoxy-2-methylpentan-2-amine should be
confirmed through a combination of analytical techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure and connectivity of the molecule.

e Mass Spectrometry (MS): To verify the molecular weight.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the N-
H stretches of the primary amine.
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Caption: Proposed synthetic workflow for 5-Methoxy-2-methylpentan-2-amine.

Potential Applications in Drug Development and
Research

While no specific applications for 5-Methoxy-2-methylpentan-2-amine have been
documented, its structural features allow for informed speculation on its potential utility in
medicinal chemistry.

» Scaffold for Novel Ligands: The primary amine serves as a key functional handle for further
chemical modifications, allowing for its incorporation into larger, more complex molecules. It
can be readily acylated, alkylated, or used in the formation of various heterocyclic systems.

e Modulation of Physicochemical Properties: The methoxy group is a common feature in many
approved drugs, where it can improve metabolic stability, enhance binding to target proteins
through hydrogen bonding, and fine-tune lipophilicity.[2][3] The flexible alkyl chain can also
contribute to optimal positioning within a binding pocket.
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» Neurological and Psychiatric Disorders: Many centrally acting drugs contain amine and
methoxy functionalities. For instance, compounds with methoxy groups on an aromatic ring
are known to interact with serotonin and dopamine receptors.[8][9] While 5-Methoxy-2-
methylpentan-2-amine is aliphatic, its potential to be used as a building block for novel
psychoactive compounds cannot be ruled out.

Hypothetical Experimental Protocol: Screening for
Monoamine Oxidase (MAO) Inhibition

To explore its potential in neuroscience, a primary screening assay could be designed to
assess the inhibitory activity of 5-Methoxy-2-methylpentan-2-amine against monoamine
oxidase A (MAO-A) and monoamine oxidase B (MAO-B), enzymes critical in the metabolism of
neurotransmitters.

» Reagents and Materials: Human recombinant MAO-A and MAO-B enzymes, a suitable
substrate (e.g., kynuramine), a fluorometric plate reader, and the test compound (5-
Methoxy-2-methylpentan-2-amine).

e Assay Procedure:

o

Prepare a dilution series of the test compound.

o In a 96-well plate, add the MAO enzyme, the test compound at various concentrations,
and a buffer solution.

o Incubate for a predefined period at 37 °C.
o Initiate the reaction by adding the substrate.

o Monitor the fluorescence generated by the enzymatic conversion of the substrate over
time.

» Data Analysis: Calculate the rate of reaction for each concentration of the test compound.
Determine the ICso value (the concentration of the compound that inhibits 50% of the
enzyme activity) to quantify its inhibitory potency.
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Caption: Hypothetical role of 5-Methoxy-2-methylpentan-2-amine in a neuronal signaling
pathway.

Conclusion

5-Methoxy-2-methylpentan-2-amine represents an under-explored chemical entity with
significant potential as a building block in drug discovery and development. Its unique
combination of a sterically hindered primary amine and a flexible methoxy-terminated alky!l
chain offers medicinal chemists a novel scaffold for the design of new therapeutic agents.
While further research is required to fully elucidate its properties and applications, the proposed
synthetic route via reductive amination provides a practical and efficient method for its
preparation. The insights provided in this guide aim to stimulate further investigation into this
promising compound and its potential contributions to the field of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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